Cas no 300361-77-7 (6-bromo-3-nitro-pyrazolo[1,5-a]pyrimidine)

• Product Name: 6-bromo-3-nitro-pyrazolo[1,5-a]pyrimidine
• CAS No: 300361-77-7
• MF: C₆H₃BrN₄O₂
• MW: 243.017619371414
• MDL: MFCD00297252
• CID: 1082041
• PubChem ID: 1276705
• Update Time: 2025-11-01

6-bromo-3-nitro-pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-nitropyrazolo[1,5-a]pyrimidine
• 6-Bromo-3-nitro-pyrazolo[1,5-a]pyrimidine
• HMS2679D05
• MLS000718099
• PB33893
• BS-27921
• P10120
• DB-369131
• CHEMBL1457867
• MFCD00297252
• SMR000279867
• CS-0053801
• DTXSID10361573
• 300361-77-7
• AKOS000532908
• AG-690/33031057
• 6-bromo-3-nitro-pyrazolo[1,5-a]pyrimidine

• MDL： MFCD00297252
• Inchi： 1S/C6H3BrN4O2/c7-4-1-8-6-5(11(12)13)2-9-10(6)3-4/h1-3H
• InChI Key： CVNKNIPAWYTDAX-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=NN2C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.94400
• Monoisotopic Mass: 241.94394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 76.01000
• LogP: 1.92320

Additional information on 6-bromo-3-nitro-pyrazolo[1,5-a]pyrimidine

Introduction to 6-bromo-3-nitro-pyrazolo[1,5-a]pyrimidine (CAS No. 300361-77-7)

6-bromo-3-nitro-pyrazolo[1,5-a]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 300361-77-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a structural motif known for its broad biological activity and utility in drug discovery. The presence of both bromo and nitro substituents on the pyrazolo[1,5-a]pyrimidine core introduces unique reactivity and functionalization possibilities, making it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological exploration.

The pyrazolo[1,5-a]pyrimidine scaffold is a fused bicyclic system consisting of a pyrazole ring linked to a pyrimidine ring. This structure is widely recognized for its role in various biologically active molecules, including kinase inhibitors, antiviral agents, and anticancer drugs. The bromo and nitro functional groups in 6-bromo-3-nitro-pyrazolo[1,5-a]pyrimidine not only enhance its chemical reactivity but also influence its electronic properties, which are critical for interactions with biological targets. The bromine atom, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, while the nitro group can be reduced to an amine or converted into other pharmacophores.

In recent years, 6-bromo-3-nitro-pyrazolo[1,5-a]pyrimidine has been investigated for its potential applications in the development of novel therapeutic agents. One of the most compelling areas of research has been its use as a precursor in the synthesis of small-molecule inhibitors targeting kinases and other enzymes implicated in cancer and inflammatory diseases. For instance, derivatives of this compound have shown promise in inhibiting Janus kinases (JAKs), which play a crucial role in signal transduction pathways involved in immune responses and hematopoiesis. The ability to modulate these pathways has significant implications for treating autoimmune disorders and leukemias.

Moreover, the nitro group in 6-bromo-3-nitro-pyrazolo[1,5-a]pyrimidine can be strategically utilized to develop prodrugs or to introduce specific electronic properties that enhance binding affinity to biological targets. The reduction of the nitro group to an amine provides a nucleophilic site that can engage in hydrogen bonding or salt formation with protein receptors. This modification has been explored in the design of more potent and selective kinase inhibitors. Additionally, the bromo substituent allows for further derivatization through palladium-catalyzed reactions, enabling the introduction of aryl or heteroaryl groups that can fine-tune pharmacological activity.

Recent advances in computational chemistry have also highlighted the potential of 6-bromo-3-nitro-pyrazolo[1,5-a]pyrimidine as a scaffold for virtual screening and structure-based drug design. Molecular docking studies have demonstrated that this compound can interact with various binding pockets of target enzymes with high affinity. For example, simulations have shown that derivatives of this compound can bind effectively to the ATP-binding sites of cyclin-dependent kinases (CDKs), which are overexpressed in many cancers. These findings provide a strong rationale for further exploration of this chemical scaffold in oncology research.

The synthesis of 6-bromo-3-nitro-pyrazolo[1,5-a]pyrimidine itself is an intriguing challenge that has been addressed by several research groups. One common approach involves the condensation of 3-amino-1H-pyrazole with 2-chloro-5-nitropyridine under basic conditions, followed by bromination using N-bromosuccinimide (NBS). This method leverages classical heterocyclic chemistry principles while incorporating modern synthetic techniques to achieve high yields and purity. Alternative synthetic routes have also been explored, including multi-step cascades that minimize intermediate isolation steps and improve overall efficiency.

In conclusion,6-bromo-3-nitro-pyrazolo[1,5-a]pyrimidine (CAS No. 300361-77-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable building block for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological functions and synthetic methodologies for this compound,6-bromo-3-nitro-pyrazolo[1,5-a]pyrimidine is likely to remain at the forefront of drug discovery efforts.